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Abstract: This technical guide provides a comprehensive overview of the molecular weight and
density of titanium chlorides, specifically addressing the compounds historically referred to as
"titanous chloride." It is intended for researchers, scientists, and professionals in drug
development and materials science who require precise and reliable data on these
compounds. This document clarifies the nomenclature, presents key physicochemical data in a
structured format, details relevant experimental protocols for property determination, and
visualizes fundamental chemical processes and workflows.

Introduction and Nomenclature

The term "titanous chloride" is an older, non-systematic name that can create ambiguity.
Historically, it has been used to refer to titanium chlorides where titanium exhibits a lower
oxidation state. Modern IUPAC nomenclature clarifies these compounds based on the specific
oxidation state of the titanium atom. This guide will focus on the two primary lower-oxidation-
state titanium chlorides:

o Titanium(ll) Chloride (TiCl2): Also known as titanium dichloride.
 Titanium(lll) Chloride (TiCls): Also known as titanium trichloride.

Both compounds are highly reactive, air-sensitive solids with distinct properties and
applications. Titanium(lIl) chloride, for instance, is a well-known catalyst in the production of
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polyolefins, while titanium(ll) chloride is a powerful reducing agent and a precursor for various
titanium complexes.[1] Given their sensitivity, handling and characterization require inert
atmosphere conditions.

Physicochemical Data

The core physical properties of Titanium(ll) chloride and Titanium(lll) chloride are summarized
below. These values represent the most commonly cited data in scientific literature.

Titanium(ll) Chloride (TiCl2)

Titanium(ll) chloride is a black, crystalline solid.[2][3] It can be synthesized via the thermal
disproportionation of titanium(lll) chloride at approximately 500 °C.[1][3]

Property Value Units
Molecular Weight 118.77 g/mol
Density 3.13 g/cm3
Appearance Black hexagonal crystals

Melting Point 1,035 °C

Data sourced from references:[2][3][4]

Titanium(lll) Chloride (TiCls)

Titanium(lll) chloride typically appears as red-violet or purple crystals and exists in several
polymorphs (a, B, y, 8), which can slightly affect its properties.[1][5] It is most commonly
produced by the reduction of titanium(IV) chloride (TiCla).[1]
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Property Value Units
Molecular Weight 154.23 (avg.) g/mol
Density 2.64 g/cm3
Appearance Red-violet crystals -
Melting Point ~440 (decomposes) °C

Data sourced from references:[1][5][6][7][8]

Visualized Relationships and Workflows
Molecular Weight Derivation

The molecular weight of a compound is the sum of the atomic weights of its constituent atoms.
The following diagram illustrates this fundamental relationship for both TiClz and TiCls.

Titanium Atom Chlorine Atom
Titanium (Ti) Chlorine (CI)
Atomic Weight: 47.87 u Atomic Weight: 35.45 u

1x 1x 2X 3x
Titanium(II) Chloride Titanium(IIT) Chloride
Y Y
TiCl2 TiCls
Molecular Weight: Molecular Weight:

47.87 + 2 * 35.45 = 118.77 g/mol 47.87 + 3 * 35.45 = 154.22 g/mol
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Diagram 1: Calculation of Molecular Weights.

Synthesis Relationship: Disproportionation

Titanium(ll) chloride can be formed from Titanium(lll) chloride through a thermal
disproportionation reaction. This process involves heating TiCls, causing it to react with itself to

form a more reduced species (TiClz) and a more oxidized species (TiCla).

2x Titanium(I1T) Chloride
(TiCls)

Heat (~500 °C)
Thermal Disproportionation

Titanium(II) Chloride Titanium(I'V) Chloride
(TiCl2) (TiCla)

Click to download full resolution via product page

Diagram 2: Synthesis of TiClz from TiCls.

Experimental Protocols

Accurate determination of density for air- and moisture-sensitive compounds like titanium

chlorides requires specialized techniques.

Density Determination via Gas Pycnometry
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Gas pycnometry is a preferred method for determining the skeletal density of solid materials, as
it does not require a liqguid medium and can be performed under an inert atmosphere,
preventing sample decomposition.[9]

Objective: To determine the density of a solid titanium chloride sample using a helium
pycnometer.

Materials:

e Helium pycnometer

Analytical balance (readable to 0.0001 g)

Solid titanium chloride sample (TiClz or TiCls)

Inert atmosphere glovebox

Spatula and weighing paper

Calibrated sample holder of known volume
Methodology:

o Sample Preparation (In Glovebox): All sample handling must be performed inside a glovebox
under an inert atmosphere (e.g., Argon or Nitrogen).

o Weigh the empty, clean, and dry sample holder on the analytical balance. Record the mass
(m_holder).

e Add the titanium chloride sample to the holder. The amount should be sufficient to occupy a
significant portion of the chamber volume for accuracy.

» Weigh the sample holder containing the sample. Record the mass (m_total).
e Calculate the mass of the sample: m_sample = m_total - m_holder.

 Instrument Calibration: Calibrate the gas pycnometer according to the manufacturer's
instructions, typically using a certified calibration sphere of known volume.
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» Volume Measurement: a. Seal the sample holder and transfer it from the glovebox to the
pycnhometer, minimizing any exposure to air. b. Place the sealed sample holder into the
pycnhometer's analysis chamber. c. Purge the system multiple times with the analysis gas
(high-purity helium) to remove any residual air. d. Initiate the analysis sequence. The
instrument will automatically pressurize a reference chamber, expand the gas into the
sample chamber, and calculate the volume of the solid based on the pressure change
(Boyle's Law).[9] e. Repeat the measurement multiple times (e.g., 5-10 cycles) until a stable
volume reading (V_sample) is obtained.

o Density Calculation: a. Use the measured sample mass and the instrument-provided sample
volume to calculate the density (p). b. The formula for density is: p = m_sample / V_sample

The following workflow visualizes the key steps in this protocol.
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1. Weigh empty sample holder (m_holder)
in glovebox

2. Add sample and weigh again (m_total)

3. Calculate sample mass
(m_sample = m_total - m_holder)

4. Seal holder and place in pycnometer
5. Purge system with Helium gas

6. Run automated volume analysis

(Obtain stable sample volume (V_@

8. Calculate Density
(p = m_sample / V_sample)
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Diagram 3: Workflow for Density Determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
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Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

9/9

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8796217?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

